N-(4-acetamido-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-acetamido-2-(2-amino-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C15H14FN5O4S/c1-7(22)18-12-11(14(25)21-15(20-12)26-6-10(17)23)19-13(24)8-2-4-9(16)5-3-8/h2-5H,6H2,1H3,(H2,17,23)(H,19,24)(H2,18,20,21,22,25)
• InChI Key: YHFPQDURYWWRMY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)N)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H14FN5O4S
• Molecular Weight: 379.4 g/mol
• CAS No.: 872608-78-1

Description

N-(4-acetamido-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C15H14FN5O4S and its molecular weight is 379.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

A novel series of derivatives were synthesized and evaluated for their anti-inflammatory activity. These derivatives, including various pyrimidine and benzamide compounds, were examined for their ability to inhibit oedema in carrageenan-induced rat paw oedema models. Although the specific compound was not directly studied, the research on similar compounds provides valuable insights into the synthetic routes and potential biological activities of related structures (S. Robert-Piessard et al., 1997).

Antitumor Activity

The exploration of amino acid ester derivatives containing 5-fluorouracil highlights the antitumor activity of these compounds. Through the synthesis using specific coupling agents, the products demonstrated inhibitory effects against leukemia HL-60 and liver cancer BEL-7402 cell lines. This study underscores the potential therapeutic applications of pyrimidine derivatives in cancer treatment (J. Xiong et al., 2009).

Antimicrobial Activity

Research into fluorobenzamides containing thiazole and thiazolidine frameworks has revealed promising antimicrobial analogs. These compounds, synthesized through conventional and microwave methods, were tested against various bacterial and fungal strains, showcasing the importance of fluorine atom presence for enhancing antimicrobial activity. Such studies indicate the potential for developing new antimicrobial agents from fluorobenzamide derivatives (N. Desai et al., 2013).

Herbicidal Activity

In the agricultural sector, novel N-(2-fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives have been synthesized and tested for their herbicidal activities. These compounds exhibited significant pre-emergence and post-emergence herbicidal activities against various dicotyledonous weeds, demonstrating the potential for new herbicide development (Daoxin Wu et al., 2011).